molecular formula C15H11ClN4OS B12133376 1-(4-chlorophenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one

1-(4-chlorophenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one

Cat. No.: B12133376
M. Wt: 330.8 g/mol
InChI Key: SQQMSXILPFYEQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Chlorophenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one is a heterocyclic compound featuring a 4-chlorophenyl ketone moiety linked via a sulfanyl bridge to a 1-phenyl-substituted tetrazole ring. This structure combines electron-withdrawing (chlorophenyl) and aromatic (tetrazole-phenyl) groups, making it a versatile scaffold for pharmaceutical and materials science applications. Its synthesis typically involves nucleophilic substitution reactions between α-halogenated ketones and tetrazole thiols under basic conditions .

Properties

Molecular Formula

C15H11ClN4OS

Molecular Weight

330.8 g/mol

IUPAC Name

1-(4-chlorophenyl)-2-(1-phenyltetrazol-5-yl)sulfanylethanone

InChI

InChI=1S/C15H11ClN4OS/c16-12-8-6-11(7-9-12)14(21)10-22-15-17-18-19-20(15)13-4-2-1-3-5-13/h1-9H,10H2

InChI Key

SQQMSXILPFYEQE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)C3=CC=C(C=C3)Cl

Origin of Product

United States

Comparison with Similar Compounds

2-{[1-(4-Chlorophenyl)-1H-Tetrazol-5-yl]sulfanyl}-1-(4-Nitrophenyl)ethan-1-one

  • Key Differences: Replaces the phenyl group on the tetrazole with a 4-chlorophenyl and introduces a nitro group on the ethanone phenyl ring.
  • Properties :
    • Molecular Weight: 375.79 vs. 343.83 (target compound).
    • logP: 3.54 (higher lipophilicity due to nitro group).
    • Polar Surface Area: 86.52 Ų (vs. ~70–80 Ų for the target compound), suggesting altered solubility .

2-[(1-Phenyl-1H-Tetrazol-5-yl)sulfanyl]-1-(1H-Pyrrol-2-yl)ethan-1-one

  • Key Differences : Replaces the 4-chlorophenyl group with a pyrrole ring.
  • Properties :
    • Molecular Weight: 285.33 (smaller due to pyrrole substitution).
    • Applications: Labeled as a "versatile small molecule scaffold," highlighting its utility in drug discovery .

Analogues with Different Heterocyclic Cores

1-(4-Chlorophenyl)-2-{[5-(4-Ethoxyphenyl)-4H-1,2,4-Triazol-3-yl]sulfanyl}ethan-1-one

  • Key Differences : Substitutes tetrazole with a triazole ring and introduces an ethoxy group.
  • Properties :
    • Molecular Weight: 373.86 vs. 343.83 (target compound).
    • logP: 3.95 (higher lipophilicity due to ethoxy group).
    • Hydrogen Bond Acceptors: 6 (vs. 5 in the target compound) .
  • Implications : The triazole core may alter metabolic stability and binding kinetics compared to tetrazole derivatives.

2-((5-(4-Chlorophenyl)-1,3,4-Oxadiazol-2-yl)thio)-1-(4-Methoxyphenyl)ethan-1-one

  • Key Differences : Replaces tetrazole with oxadiazole and adds a methoxy group.
  • Properties: Molecular Ion (m/z): 361, indicating different fragmentation patterns.

Physicochemical and Pharmacokinetic Comparisons

Compound Molecular Weight logP Polar Surface Area (Ų) Key Functional Groups
Target Compound 343.83 ~3.0 ~70–80 Chlorophenyl, Tetrazole, Sulfanyl
4-Nitrophenyl Analog 375.79 3.54 86.52 Nitrophenyl, Tetrazole, Sulfanyl
Triazole-Ethoxy Analog 373.86 3.95 52.84 Ethoxyphenyl, Triazole, Sulfanyl
Pyrrole-Substituted Analog 285.33 ~2.5 ~90 Pyrrole, Tetrazole, Sulfanyl

Key Trends :

  • Polar Surface Area : Nitro and pyrrole groups raise polarity, impacting solubility and absorption.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.